Cas no 1227588-83-1 (5-Bromo-2-(bromomethyl)pyridin-3-ol)

• Product Name: 5-Bromo-2-(bromomethyl)pyridin-3-ol
• CAS No: 1227588-83-1
• MF: C₆H₅Br₂NO
• MW: 266.917999982834
• CID: 4921287
• Update Time: 2025-10-11

5-Bromo-2-(bromomethyl)pyridin-3-ol Chemical and Physical Properties

Names and Identifiers

• 5-bromo-2-(bromomethyl)pyridin-3-ol
• 5-Bromo-2-bromomethyl-3-hydroxypyridine
• 5-Bromo-2-(bromomethyl)pyridin-3-ol

• Inchi： 1S/C6H5Br2NO/c7-2-5-6(10)1-4(8)3-9-5/h1,3,10H,2H2
• InChI Key： RNJVEHAXMJRZNL-UHFFFAOYSA-N
• SMILES： BrCC1C(=CC(=CN=1)Br)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 112
• XLogP3: 1.8
• Topological Polar Surface Area: 33.1

Additional information on 5-Bromo-2-(bromomethyl)pyridin-3-ol

Comprehensive Overview of 5-Bromo-2-(bromomethyl)pyridin-3-ol (CAS No. 1227588-83-1): Properties, Applications, and Industry Insights

5-Bromo-2-(bromomethyl)pyridin-3-ol (CAS No. 1227588-83-1) is a specialized brominated pyridine derivative gaining attention in pharmaceutical and agrochemical research due to its unique molecular structure. This compound features a pyridine core substituted with both bromine and a bromomethyl group, making it a versatile intermediate for synthesizing complex molecules. Researchers are increasingly exploring its potential in drug discovery, particularly for targeting enzyme inhibition and small-molecule therapeutics.

The growing demand for halogenated heterocycles like 5-Bromo-2-(bromomethyl)pyridin-3-ol correlates with advancements in catalytic cross-coupling reactions, a hot topic in organic chemistry. Its dual bromine functionality enables selective modifications, aligning with the industry’s shift toward atom-efficient synthesis. Recent publications highlight its utility in constructing biaryl ethers—key motifs in crop protection chemicals and kinase inhibitors—addressing sustainability challenges in chemical manufacturing.

From an analytical perspective, CAS No. 1227588-83-1 exhibits distinct NMR spectral patterns (e.g., downfield shifts for hydroxyl protons) and HPLC retention behavior, critical for quality control. Laboratories leverage high-resolution mass spectrometry (HRMS) to verify its purity, a common query among synthetic chemists optimizing multistep reaction sequences. The compound’s stability under inert atmospheres also makes it suitable for high-throughput screening applications.

Emerging trends in green chemistry have spurred interest in 5-Bromo-2-(bromomethyl)pyridin-3-ol as a substrate for C-H activation methodologies. Its reactivity profile supports photocatalyzed transformations—a trending technique to reduce solvent waste. Patent analyses reveal its incorporation into OLED materials and bioconjugates, reflecting cross-industry relevance. However, handling requires adherence to standard laboratory protocols due to its sensitivity to moisture.

Market analysts note rising procurement of bromopyridine intermediates, driven by R&D investments in precision medicine and sustainable agriculture. Suppliers emphasize batch-to-batch consistency and regulatory documentation, addressing FAQs about compound sourcing. Future directions may explore its role in metal-organic frameworks (MOFs) or proteolysis-targeting chimeras (PROTACs), aligning with AI-aided molecular design trends.